Cas no 28519-35-9 (Benzenesulfonothioicacid, 4-methyl-, S-tetradecyl ester)

• Product Name: Benzenesulfonothioicacid, 4-methyl-, S-tetradecyl ester
• CAS No: 28519-35-9
• MF: C₂₁H₃₆O₂S₂
• MW: 384.639344215393
• CID: 259994
• PubChem ID: 206714
• Update Time: 2025-04-19

Benzenesulfonothioicacid, 4-methyl-, S-tetradecyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonothioicacid, 4-methyl-, S-tetradecyl ester
• 1-methyl-4-tetradecan-2-ylsulfanylsulfonylbenzene
• 28519-35-9
• S-Tetradecyl p-toluenethiosulfonate
• p-Toluenesulfonic acid, thio-, S-tetradecyl ester
• S-Tetradecan-2-yl 4-methylbenzene-1-sulfonothioate
• DTXSID50951210
• BRN 2703866
• 2-(4-METHYLPHENYL)SULFONYLSULFANYLTETRADECANE

• Inchi： 1S/C21H36O2S2/c1-4-5-6-7-8-9-10-11-12-13-14-20(3)24-25(22,23)21-17-15-19(2)16-18-21/h15-18,20H,4-14H2,1-3H3
• InChI Key： XYDSEIIGBMLUGX-UHFFFAOYSA-N
• SMILES： S(C(C)CCCCCCCCCCCC)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 384.21588
• Monoisotopic Mass: 384.215672
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 14
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8
• XLogP3: 8.5

Experimental Properties

• Density: 1.021
• Boiling Point: 490.4°Cat760mmHg
• Flash Point: 250.4°C
• Refractive Index: 1.512
• PSA: 34.14